Cas no 1396891-73-8 ((2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide)

• Product Name: (2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• CAS No: 1396891-73-8
• MF: C₁₈H₂₁NO₆
• MW: 347.36244559288
• CID: 5401653
• Update Time: 2025-06-09

(2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide
• (2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

• Inchi： 1S/C18H21NO6/c1-22-15-8-12(9-16(23-2)18(15)24-3)4-5-17(21)19-10-14(20)13-6-7-25-11-13/h4-9,11,14,20H,10H2,1-3H3,(H,19,21)/b5-4+
• InChI Key： VQSQCPJXPYWPDH-SNAWJCMRSA-N
• SMILES： C(NCC(C1C=COC=1)O)(=O)/C=C/C1=CC(OC)=C(OC)C(OC)=C1

Additional information on (2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide

Recent Advances in the Study of (2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 1396891-73-8)

The compound (2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide, with the CAS number 1396891-73-8, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a furan ring and trimethoxyphenyl group, has shown promising biological activities, particularly in the context of anticancer and anti-inflammatory research. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential therapeutic applications.

One of the key findings from recent research is the compound's ability to inhibit tubulin polymerization, a critical process in cell division. This property positions it as a potential candidate for cancer therapy, particularly for tumors that are resistant to conventional microtubule-targeting agents. In vitro studies have demonstrated its efficacy against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The compound's selectivity for cancer cells over normal cells has also been a focal point, with preliminary data suggesting a favorable therapeutic window.

Further investigations into the molecular interactions of (2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide have revealed its binding affinity for specific pockets in the tubulin dimer. Structural-activity relationship (SAR) studies have been conducted to modify the compound's scaffold, aiming to enhance its potency and reduce off-target effects. These efforts have led to the synthesis of several analogs, some of which exhibit improved bioavailability and reduced cytotoxicity in non-cancerous cells.

In addition to its anticancer properties, recent studies have explored the compound's anti-inflammatory effects. It has been shown to modulate key inflammatory pathways, including the NF-κB and MAPK signaling cascades. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are needed to validate these effects and assess the compound's safety profile in animal models.

The pharmacokinetic profile of (2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide has also been a subject of recent research. Studies have investigated its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its stability under physiological conditions. These investigations are critical for understanding the compound's behavior in biological systems and for guiding the development of suitable formulations for clinical use.

Despite the promising results, several challenges remain. The compound's solubility and metabolic stability need further optimization to improve its drug-like properties. Additionally, comprehensive toxicology studies are required to ensure its safety before progressing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies are underway to address these challenges and accelerate the development of this compound as a potential therapeutic agent.

In conclusion, (2E)-N-[2-(furan-3-yl)-2-hydroxyethyl]-3-(3,4,5-trimethoxyphenyl)prop-2-enamide (CAS: 1396891-73-8) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its dual functionality as an anticancer and anti-inflammatory agent, combined with ongoing efforts to optimize its properties, positions it as a molecule of significant interest for future research and development. Continued exploration of its mechanisms and applications will likely yield valuable insights and contribute to the advancement of novel therapeutics.